Cas no 1820683-74-6 (methyl 3-(benzyloxy)-5-bromobenzoate)

• Product Name: methyl 3-(benzyloxy)-5-bromobenzoate
• CAS No: 1820683-74-6
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD27578340
• CID: 4619324
• Update Time: 2025-06-15

methyl 3-(benzyloxy)-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzyloxy)-5-bromobenzoate
• 3-Benzyloxy-5-bromo-benzoic acid methyl ester
• methyl 3-(benzyloxy)-5-bromobenzoate

• MDL： MFCD27578340
• Inchi： 1S/C15H13BrO3/c1-18-15(17)12-7-13(16)9-14(8-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： XRXQMBJXLSNIJJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OCC2=CC=CC=C2)=CC(Br)=C1

Additional information on methyl 3-(benzyloxy)-5-bromobenzoate

Comprehensive Overview of Methyl 3-(benzyloxy)-5-bromobenzoate (CAS No. 1820683-74-6)

Methyl 3-(benzyloxy)-5-bromobenzoate (CAS No. 1820683-74-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a benzyloxy group and a bromo substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility in constructing complex molecules, particularly in the development of novel active pharmaceutical ingredients (APIs) and fine chemicals.

The growing demand for high-purity intermediates like methyl 3-(benzyloxy)-5-bromobenzoate is driven by advancements in drug discovery and green chemistry. With the rise of AI-driven molecular design and automated synthesis platforms, this compound has gained attention for its potential in optimizing reaction pathways. Its CAS No. 1820683-74-6 is frequently searched in scientific databases, reflecting its relevance in patent applications and academic studies.

One of the key applications of methyl 3-(benzyloxy)-5-bromobenzoate lies in its role as a building block for heterocyclic compounds, which are pivotal in designing biologically active molecules. Recent trends in sustainable synthesis have also highlighted its compatibility with catalytic methods, reducing the need for hazardous reagents. This aligns with the global shift toward eco-friendly manufacturing processes, a topic highly searched in scientific forums and industry reports.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1820683-74-6, ensuring its suitability for high-value applications. The compound's stability under various conditions makes it a preferred choice for multi-step syntheses, particularly in peptide coupling and cross-coupling reactions. These attributes are frequently discussed in research publications and chemical supplier catalogs.

In the context of intellectual property, methyl 3-(benzyloxy)-5-bromobenzoate has been cited in several patent filings, underscoring its industrial significance. Its synthetic routes and derivatization potential are often explored in open-access journals, catering to the increasing demand for transparent research data. This compound also fits into the broader narrative of custom synthesis, a service highly sought after by biotech startups and academic labs.

As the scientific community continues to explore structure-activity relationships (SAR), methyl 3-(benzyloxy)-5-bromobenzoate remains a focal point for medicinal chemistry projects. Its compatibility with high-throughput screening platforms further enhances its appeal. With the integration of machine learning in chemical research, this compound's optimization potential is a recurring theme in webinars and conference proceedings.

In summary, methyl 3-(benzyloxy)-5-bromobenzoate (CAS No. 1820683-74-6) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span from drug development to material engineering, making it a subject of enduring interest in both commercial and academic settings.